![molecular formula C19H18N2O3 B278492 N-[3-(isobutyrylamino)phenyl]-1-benzofuran-2-carboxamide](/img/structure/B278492.png)
N-[3-(isobutyrylamino)phenyl]-1-benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(isobutyrylamino)phenyl]-1-benzofuran-2-carboxamide, also known as IBF, is a synthetic compound that belongs to the class of benzofuran carboxamides. It has been extensively studied for its potential use as a therapeutic agent in various diseases.
Mechanism of Action
The exact mechanism of action of N-[3-(isobutyrylamino)phenyl]-1-benzofuran-2-carboxamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE). Inhibition of COX-2 reduces inflammation, while inhibition of AChE improves cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). In addition, this compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One advantage of N-[3-(isobutyrylamino)phenyl]-1-benzofuran-2-carboxamide is its relatively low toxicity, which makes it a promising candidate for further preclinical and clinical studies. However, one limitation of this compound is its poor solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on N-[3-(isobutyrylamino)phenyl]-1-benzofuran-2-carboxamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of this compound. Another area of interest is the investigation of the potential use of this compound in combination with other therapeutic agents. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential use as a therapeutic agent in various diseases. It has been shown to have anti-inflammatory, neuroprotective, and cognitive-enhancing effects. Although there are some limitations to its use in lab experiments, this compound is a promising candidate for further preclinical and clinical studies.
Synthesis Methods
The synthesis of N-[3-(isobutyrylamino)phenyl]-1-benzofuran-2-carboxamide involves the reaction of 3-aminoacetophenone with isobutyryl chloride to yield N-(3-isobutyrylaminophenyl)acetamide. This intermediate is then reacted with 2-hydroxybenzoic acid in the presence of triethylamine to yield this compound.
Scientific Research Applications
N-[3-(isobutyrylamino)phenyl]-1-benzofuran-2-carboxamide has been studied for its potential use as a therapeutic agent in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. In addition, this compound has been found to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.
properties
Molecular Formula |
C19H18N2O3 |
---|---|
Molecular Weight |
322.4 g/mol |
IUPAC Name |
N-[3-(2-methylpropanoylamino)phenyl]-1-benzofuran-2-carboxamide |
InChI |
InChI=1S/C19H18N2O3/c1-12(2)18(22)20-14-7-5-8-15(11-14)21-19(23)17-10-13-6-3-4-9-16(13)24-17/h3-12H,1-2H3,(H,20,22)(H,21,23) |
InChI Key |
IXMYZGWPJNEIPP-UHFFFAOYSA-N |
SMILES |
CC(C)C(=O)NC1=CC=CC(=C1)NC(=O)C2=CC3=CC=CC=C3O2 |
Canonical SMILES |
CC(C)C(=O)NC1=CC=CC(=C1)NC(=O)C2=CC3=CC=CC=C3O2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.